Cas no 172969-54-9 (2-Furancarboxylic acid, 5-(1-hydroxyethyl)-, methyl ester (9CI))

• Product name: 2-Furancarboxylic acid, 5-(1-hydroxyethyl)-, methyl ester (9CI)
• CAS No: 172969-54-9
• MF: C₈H₁₀O₄
• MW: 170.1626
• CID: 1018907
• PubChem ID: 45086529

2-Furancarboxylic acid, 5-(1-hydroxyethyl)-, methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylic acid, 5-(1-hydroxyethyl)-, methyl ester (9CI)
• AKOS017413636
• 172969-54-9
• Methyl 5-(1-hydroxyethyl)-2-furancarboxylate
• DB-386645
• methyl 5-(1-hydroxyethyl)furan-2-carboxylate

• Inchi： InChI=1S/C8H10O4/c1-5(9)6-3-4-7(12-6)8(10)11-2/h3-5,9H,1-2H3
• InChI Key： ZUMZJUXQDNAXRX-UHFFFAOYSA-N
• SMILES： CC(C1=CC=C(O1)C(=O)OC)O

Computed Properties

• Exact Mass: 170.0579
• Monoisotopic Mass: 170.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.7A^2
• XLogP3: 0.7

Experimental Properties

• PSA: 59.67